An In-depth Technical Guide to the Synthesis and Characterization of Dibenzyloxy Tezacaftor-D4
An In-depth Technical Guide to the Synthesis and Characterization of Dibenzyloxy Tezacaftor-D4
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of a proposed synthesis and detailed characterization of Dibenzyloxy Tezacaftor-D4, a deuterated and protected intermediate of Tezacaftor. Tezacaftor is a key component in combination therapies for cystic fibrosis, and its deuterated analogues are valuable tools in metabolic studies and as internal standards for analytical quantification.[1]
Proposed Synthesis of Dibenzyloxy Tezacaftor-D4
The synthesis of Dibenzyloxy Tezacaftor-D4 can be achieved through a convergent approach, which involves the preparation of two key fragments: a carboxylic acid moiety and a deuterated amine moiety. These fragments are then coupled, followed by the introduction of the dibenzyloxy-protected side chain.
Synthesis of the Key Fragments
The synthesis of Tezacaftor and its analogues typically involves the coupling of two main building blocks.[2][3] A similar strategy is proposed here for Dibenzyloxy Tezacaftor-D4.
Proposed Synthetic Pathway
A plausible synthetic route is outlined below. This pathway incorporates the synthesis of a deuterated epoxide to introduce the deuterium (B1214612) labels, followed by coupling and final protection steps.
Caption: Proposed convergent synthesis of Dibenzyloxy Tezacaftor-D4.
Experimental Protocols: Synthesis
1.3.1. Synthesis of the Carboxylic Acid Fragment
The synthesis of the carboxylic acid fragment follows established literature procedures for Tezacaftor.[3]
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Palladium-Catalyzed Arylation: Ethyl cyanoacetate is reacted with the appropriate aryl bromide in the presence of a palladium catalyst and a suitable phosphine (B1218219) ligand to yield the benzonitrile intermediate.
-
Cyclopropanation: The benzonitrile intermediate undergoes cyclopropanation via double alkylation.
-
Hydrolysis: The resulting ester is hydrolyzed under basic conditions to afford the carboxylic acid fragment.
1.3.2. Synthesis of the Deuterated Amine Fragment
-
Synthesis of (R)-Glycidyl Benzyl Ether-d4: This key deuterated intermediate can be synthesized from a suitable deuterated propanediol (B1597323) precursor, which can be obtained through the reduction of a corresponding dicarboxylic acid or diester with a deuterated reducing agent like lithium aluminum deuteride (B1239839) (LiAlD4).[]
-
Epoxide Ring Opening: 3-Fluoro-4-nitroaniline is reacted with (R)-glycidyl benzyl ether-d4 in the presence of a Lewis acid catalyst to open the epoxide ring and form the deuterated amino alcohol.[3]
-
Nitro Group Reduction: The nitro group of the amino alcohol is chemoselectively reduced to an amine to yield the deuterated diamine.
-
Sonogashira Coupling and Larock Cyclization: The deuterated diamine is coupled with a suitable terminal alkyne via a copper-free Sonogashira cross-coupling reaction, followed by a Larock-type cyclization to form the deuterated aminoindole subunit.[2]
1.3.3. Amide Coupling and Final Product Formation
-
Acid Chloride Formation: The carboxylic acid fragment is converted to its more reactive acid chloride derivative using a chlorinating agent such as thionyl chloride or oxalyl chloride.[5]
-
Amide Coupling: The deuterated aminoindole subunit is then reacted with the acid chloride in the presence of a non-nucleophilic base to form the amide bond, yielding Dibenzyloxy Tezacaftor-D4.[6]
Characterization of Dibenzyloxy Tezacaftor-D4
The characterization of the synthesized Dibenzyloxy Tezacaftor-D4 is crucial to confirm its identity, purity, and isotopic enrichment. The primary analytical techniques employed are Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).
Analytical Workflow
The following diagram illustrates the workflow for the characterization of the final product.
Caption: Analytical workflow for Dibenzyloxy Tezacaftor-D4 characterization.
Experimental Protocols: Characterization
2.2.1. RP-HPLC Method
A stability-indicating RP-HPLC method can be adapted from existing methods for Tezacaftor.[7]
-
Column: Phenomenex C18 (4.6 x 250 mm, 5 µm)
-
Mobile Phase: A gradient of 0.2% triethylamine (B128534) (pH 3.5), methanol, and acetonitrile (B52724).
-
Flow Rate: 1.0 mL/min
-
Detection Wavelength: 259 nm
-
Column Temperature: Ambient
2.2.2. LC-MS/MS Method
A sensitive LC-MS/MS method is essential for confirming the molecular weight and assessing isotopic enrichment.[8]
-
Chromatographic Separation: A reversed-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water with 0.1% formic acid.
-
Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.
-
Ionization: Electrospray ionization (ESI) in positive mode.
Data Presentation
The expected quantitative data from the characterization experiments are summarized in the tables below.
Table 1: Expected RP-HPLC Characterization Data
| Parameter | Expected Value |
| Retention Time | ~5.0 min[7] |
| Purity (by peak area) | >98% |
| Linearity (Concentration Range) | 20-100 µg/mL[7] |
| Correlation Coefficient (R²) | >0.999[7] |
Table 2: Expected LC-MS/MS Characterization Data
| Parameter | Expected Value |
| [M+H]⁺ (Dibenzyloxy Tezacaftor) | Calculated m/z |
| [M+H]⁺ (Dibenzyloxy Tezacaftor-D4) | Calculated m/z + 4 |
| Isotopic Enrichment | >98% |
| Linearity (Concentration Range) | 0.0025–1 µg/mL[8][9] |
| Accuracy | 90-110%[8][9] |
Conclusion
This technical guide provides a plausible and detailed pathway for the synthesis and characterization of Dibenzyloxy Tezacaftor-D4. The proposed convergent synthesis allows for the efficient incorporation of the deuterium label at a late stage. The outlined analytical methods provide a robust framework for the comprehensive characterization of the final product, ensuring its identity, purity, and isotopic enrichment. This deuterated intermediate serves as a valuable tool for researchers in the field of cystic fibrosis drug development and metabolic studies.
References
- 1. Iridium-catalyzed α-selective deuteration of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
- 2. youtube.com [youtube.com]
- 3. The synthesis method of Tezacaftor_Chemicalbook [chemicalbook.com]
- 5. 2024.sci-hub.se [2024.sci-hub.se]
- 6. luxembourg-bio.com [luxembourg-bio.com]
- 7. ajpaonline.com [ajpaonline.com]
- 8. Multiple Reaction Monitoring Mass Spectrometry for the Drug Monitoring of Ivacaftor, Tezacaftor, and Elexacaftor Treatment Response in Cystic Fibrosis: A High-Throughput Method - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Multiple Reaction Monitoring Mass Spectrometry for the Drug Monitoring of Ivacaftor, Tezacaftor, and Elexacaftor Treatment Response in Cystic Fibrosis: A High-Throughput Method - PubMed [pubmed.ncbi.nlm.nih.gov]
